Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate

• IUPAC Name: sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate
• InChI: InChI=1S/C7H4N2O3.Na/c10-7(11)6-4-1-2-8-3-5(4)12-9-6;/h1-3H,(H,10,11);/q;+1/p-1
• InChI Key: VNFZIOICUBXYNZ-UHFFFAOYSA-M
• Canonical SMILES: C1=CN=CC2=C1C(=NO2)C(=O)[O-].[Na+]
• Molecular Formula: C7H3N2NaO3
• Molecular Weight: 186.10 g/mol

Description

Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate, also known as SOPC, is a chemical compound that has gained attention in scientific research due to its unique properties. SOPC is a heterocyclic compound that contains both a pyridine and oxazole ring. It has been synthesized using various methods, and its potential applications in scientific research have been explored.

Scientific Research Applications

Synthesis and Chemical Properties

Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate serves as a precursor for the synthesis of various heterocyclic compounds. Its reactivity with heterocyclic amines, cyanoacetamide, cyanothioacetamide, and 2-cyanoacetohydrazide leads to the formation of pyrazolo[1,5-a]pyrimidines, pyrido[2′,3′:3,4]pyrazolo[1,5-a]pyrimidine, benzo[4,5]imidazo[1,2-a]pyrimidine, [1,2,4]triazolo[1,5-a]pyrimidine, and pyridine derivatives. This demonstrates its versatility in synthesizing complex structures useful in various scientific research domains (Abdelhamid & Gomha, 2013).

Heteroaromatic Amines Acylation

The compound has been used in the facile and efficient synthesis of new classes of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine derivatives. This is achieved through cyanoacetylation reactions followed by subsequent cyclization, indicating its significant role in the development of novel compounds with potential applications in medicinal chemistry and materials science (Ibrahim et al., 2011).

Novel Derivative Synthesis

Further research shows its utility in synthesizing novel derivatives of various fused heterocyclic ring systems such as pyrazolo[1,5-a]pyrimidines and triazolo[1,5-a]pyrimidines. These compounds are of interest due to their potential pharmacological activities, highlighting the compound's importance in the synthesis of bioactive molecules (Mostafa & Nada, 2015).

Mechanism of Action

The compound also contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Pyridine derivatives are known to have various biological activities and are used in many drugs .

The compound is a sodium salt, which means it contains a sodium ion. Sodium salts are often used in drugs to improve their solubility or stability .